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Compound of Interest

Compound Name: Afp-07

Cat. No.: B1664403 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document provides a comprehensive guide to the proper disposal procedures

for AFP-07, a potent and selective prostacyclin receptor agonist. While specific disposal

instructions are contingent upon the Safety Data Sheet (SDS) provided by the manufacturer,

this guide outlines the fundamental principles and practices for the safe management of AFP-
07 waste.

Note: The information presented here is based on general best practices for laboratory

chemical waste disposal. It is imperative to consult the official Safety Data Sheet (SDS) for

AFP-07 provided by the supplier for specific handling and disposal instructions. Cayman

Chemical, a supplier of AFP-07, explicitly states that the material should be considered

hazardous until further information is available and that users must review the complete SDS.

[1][2]

Chemical and Physical Properties of AFP-07
A clear understanding of the chemical's properties is the first step in safe handling and

disposal.
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Property Value

Chemical Name

5Z-[(3aR,4R,5R,6aS)-3,3-difluorohexahydro-5-

hydroxy-4-[(1E,3S,4S)-3-hydroxy-4-methyl-1-

nonen-6-ynyl]-2H-cyclopenta[b]furan-2-ylidene]-

pentanoic acid

CAS Number 788799-13-3[1]

Molecular Formula C22H30F2O5[1]

Formula Weight 412.5 g/mol [1]

Purity ≥98%

Supplied As A solution in methyl acetate

Solubility (in organic solvents)
Ethanol (~30 mg/ml), DMSO (~25 mg/ml), DMF

(~30 mg/ml)

Solubility (in aqueous buffers) Sparingly soluble; ~1 mg/ml in PBS (pH 7.2)

Storage -20°C

Experimental Protocols for Waste Management
The proper disposal of AFP-07, as with any laboratory chemical, begins the moment it is

identified as waste. A chemical is considered waste when it is no longer intended for use.

Step 1: Waste Identification and Segregation

Designate as Hazardous Waste: Unless explicitly confirmed to be non-hazardous by an

authoritative source like the SDS or your institution's Environmental Health and Safety (EHS)

office, all waste containing AFP-07 must be treated as hazardous chemical waste.

Segregate Waste Streams: Do not mix AFP-07 waste with other waste streams unless they

are compatible. As AFP-07 is typically supplied in methyl acetate, a flammable organic

solvent, it should be collected in a designated container for flammable organic waste.

Segregate from incompatible materials such as strong oxidizers, acids, and bases.

Step 2: Proper Waste Container Management
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Use Appropriate Containers: Collect liquid AFP-07 waste in a chemically compatible

container with a tight-fitting lid. Plastic containers are often preferred over glass to minimize

the risk of breakage. The container must be in good condition, with no leaks, cracks, or rust.

Keep Containers Closed: Waste containers must remain closed except when actively adding

waste. This prevents the release of vapors and reduces the risk of spills.

Labeling: As soon as a container is designated for AFP-07 waste, it must be labeled with a

"Hazardous Waste" tag. The label must include:

The full chemical name: "AFP-07" and the solvent (e.g., "methyl acetate"). Avoid

abbreviations or chemical formulas.

The approximate concentration or percentage of each component.

The date the waste was first added to the container (accumulation start date).

The name and contact information of the principal investigator or responsible person.

The laboratory room number.

Appropriate hazard pictograms (e.g., flammable, irritant, etc., as indicated in the SDS).

Step 3: Disposal of Contaminated Materials and Empty Containers

Solid Waste: Any materials contaminated with AFP-07, such as pipette tips, gloves, and

absorbent paper, should be collected in a designated solid hazardous waste container.

Empty Containers: The original container of AFP-07 must be properly decontaminated

before disposal.

For containers that held volatile organic solvents, they can be air-dried in a chemical fume

hood.

For other containers, triple-rinse with a suitable solvent capable of removing the chemical

residue. The rinsate must be collected and disposed of as hazardous waste.
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After decontamination, deface or remove all labels from the empty container before

disposing of it in the regular trash or recycling.

Step 4: Arranging for Waste Pickup

Contact EHS: Once a waste container is full, or if waste needs to be removed from the

laboratory, contact your institution's Environmental Health and Safety (EHS) office to

schedule a pickup. Do not transport hazardous waste yourself.

Provide Necessary Documentation: You may need to submit a hazardous waste information

form detailing the contents of each container.

Visualizing the AFP-07 Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of AFP-07 waste in a

laboratory setting.
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AFP-07 Disposal Workflow

Preparation

Waste Collection

Final Disposal
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Consult AFP-07 Safety Data Sheet (SDS)

Crucial First Step

Obtain Labeled, Compatible Waste Container

Add AFP-07 Waste to Container

Begin Collection

Segregate from Incompatible Wastes

Keep Container Securely Closed

Add more waste

Container is Full

When full

Schedule Pickup with EHS

EHS Collects for Final Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of AFP-07.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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